Cas no 2227835-32-5 ((1S)-1-(4-cyclopropyl-1,3-thiazol-5-yl)ethan-1-ol)

• Product Name: (1S)-1-(4-cyclopropyl-1,3-thiazol-5-yl)ethan-1-ol
• CAS No: 2227835-32-5
• MF: C₈H₁₁NOS
• MW: 169.244040727615
• CID: 5969954
• PubChem ID: 165609620
• Update Time: 2025-06-11

(1S)-1-(4-cyclopropyl-1,3-thiazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(4-cyclopropyl-1,3-thiazol-5-yl)ethan-1-ol
• 2227835-32-5
• EN300-1745788

• Inchi： 1S/C8H11NOS/c1-5(10)8-7(6-2-3-6)9-4-11-8/h4-6,10H,2-3H2,1H3/t5-/m0/s1
• InChI Key： KXRXYWKBTDRFGO-YFKPBYRVSA-N
• SMILES： S1C=NC(=C1[C@H](C)O)C1CC1

Computed Properties

• Exact Mass: 169.05613515g/mol
• Monoisotopic Mass: 169.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61.4Ų

Additional information on (1S)-1-(4-cyclopropyl-1,3-thiazol-5-yl)ethan-1-ol

Introduction to (1S)-1-(4-cyclopropyl-1,3-thiazol-5-yl)ethan-1-ol (CAS No. 2227835-32-5)

(1S)-1-(4-cyclopropyl-1,3-thiazol-5-yl)ethan-1-ol (CAS No. 2227835-32-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The chiral center in this compound is crucial for its biological activity, as enantiomers can exhibit different pharmacological profiles. The (1S) configuration of (1S)-1-(4-cyclopropyl-1,3-thiazol-5-yl)ethan-1-ol has been specifically studied for its potential as a lead compound in drug development. Recent research has highlighted its ability to modulate specific biological pathways, making it a promising candidate for various therapeutic applications.

In terms of its chemical structure, (1S)-1-(4-cyclopropyl-1,3-thiazol-5-yl)ethan-1-ol features a cyclopropyl group attached to a thiazole ring, which is further substituted with an ethanol group. The cyclopropyl moiety contributes to the compound's lipophilicity and stability, while the thiazole ring provides the necessary electronic and steric interactions for biological activity. The ethanol group adds polarity and can participate in hydrogen bonding, which is essential for receptor binding and cellular uptake.

Recent studies have explored the pharmacological properties of (1S)-1-(4-cyclopropyl-1,3-thiazol-5-yl)ethan-1-ol. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of (1S)-1-(4-cyclopropyl-1,3-thiazol-5-yl)ethan-1-ol is in cancer therapy. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

The safety profile of (1S)-1-(4-cyclopropyl-1,3-thiazol-5-yl)ethan-1-ol has also been evaluated in preclinical studies. Toxicity assessments have indicated that this compound exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further clinical development. However, more extensive safety studies are required to fully understand its long-term effects and potential side effects.

In addition to its therapeutic potential, (1S)-1-(4-cyclopropyl-1,3-thiazol-5-yl)ethan-1-ol has been used as a synthetic intermediate in the preparation of other bioactive compounds. Its chiral center and functional groups provide a versatile platform for chemical modifications, enabling the synthesis of a wide range of derivatives with diverse biological activities.

The synthesis of (1S)-1-(4-cyclopropyl-1,3-thiazol-5-yl)ethan-1-ol has been optimized using various methodologies. One common approach involves the reaction of 4-cyclopropylthiazole with an appropriate organometallic reagent followed by asymmetric reduction to introduce the chiral center. Recent advancements in catalytic asymmetric synthesis have further improved the efficiency and selectivity of this process, making it more scalable for industrial production.

In conclusion, (1S)-1-(4-cyclopropyl-1,3-thiazol-5-yl)ethan-1-ol (CAS No. 2227835-32–5) is a promising chiral compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable lead compound for the development of novel therapeutics targeting inflammatory diseases and cancer. Ongoing research continues to explore its full therapeutic potential and optimize its synthesis for large-scale production.